2-N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]furan-2,5-dicarboxamide

• IUPAC Name: 2-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]furan-2,5-dicarboxamide
• InChI: InChI=1S/C15H12FN3O4/c1-2-13(20)19-10-7-8(3-4-9(10)16)18-15(22)12-6-5-11(23-12)14(17)21/h2-7H,1H2,(H2,17,21)(H,18,22)(H,19,20)
• InChI Key: UELVYXNCXKYEAH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)C(=O)N)F
• Molecular Formula: C15H12FN3O4
• Molecular Weight: 317.27 g/mol

Description

The compound “2-N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]furan-2,5-dicarboxamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also has an amide group (-CONH2), which is a common functional group in biochemistry and drug design.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a furan ring, an amide group, and a phenyl group with a fluoro and a prop-2-enoylamino substituent. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its exact structure. The amide group might be involved in reactions with acids or bases, and the furan ring might undergo electrophilic substitution. The presence of the fluorine atom could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, the types and locations of its functional groups, and the presence of the fluorine atom.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its potential biological activity, and its physical and chemical properties. Such studies could help to determine whether this compound has potential uses in fields like medicine or materials science.